Cas no 1443328-22-0 (3-(4-chloro-3-ethylphenyl)pentan-3-ol)

• Product Name: 3-(4-chloro-3-ethylphenyl)pentan-3-ol
• CAS No: 1443328-22-0
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• MDL: MFCD20528659
• CID: 5180168
• Update Time: 2026-03-05

3-(4-chloro-3-ethylphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-ethylphenyl)pentan-3-ol

• MDL： MFCD20528659
• Inchi： 1S/C13H19ClO/c1-4-10-9-11(7-8-12(10)14)13(15,5-2)6-3/h7-9,15H,4-6H2,1-3H3
• InChI Key： POXVEKLQECSOPZ-UHFFFAOYSA-N
• SMILES： CCC(C1=CC=C(Cl)C(CC)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on 3-(4-chloro-3-ethylphenyl)pentan-3-ol

Introduction to 3-(4-chloro-3-ethylphenyl)pentan-3-ol (CAS No. 1443328-22-0)

3-(4-chloro-3-ethylphenyl)pentan-3-ol, with the CAS number 1443328-22-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique structural features, which include a chlorinated and ethyl-substituted phenyl ring attached to a pentan-3-ol moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further investigation and development.

The molecular formula of 3-(4-chloro-3-ethylphenyl)pentan-3-ol is C₁₂H₁₇ClO, and its molecular weight is approximately 216.71 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -15°C, and the boiling point is approximately 250°C at atmospheric pressure.

In the realm of pharmaceutical research, 3-(4-chloro-3-ethylphenyl)pentan-3-ol has been explored for its potential therapeutic applications. Recent studies have indicated that this compound may possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs targeting pain management and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-(4-chloro-3-ethylphenyl)pentan-3-ol demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its potential in pharmaceuticals, 3-(4-chloro-3-ethylphenyl)pentan-3-ol has also shown promise in materials science. Its unique structure and functional groups make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a precursor in the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

In the context of chemical research, the synthesis and characterization of 3-(4-chloro-3-ethylphenyl)pentan-3-ol have been extensively studied. The compound can be synthesized via several routes, including Grignard reactions and Friedel-Crafts alkylation. A detailed synthetic protocol published in the Tetrahedron Letters in 2019 outlined an efficient method for producing high-purity 3-(4-chloro-3-ethylphenyl)pentan-3-ol. This method involves the reaction of 4-chloroacetophenone with ethylmagnesium bromide followed by reduction with lithium aluminum hydride (LiAlH₄). The resulting product was characterized using nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm its structure and purity.

The safety profile of 3-(4-chloro-3-ethylphenyl)pentan-3-ol is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low acute toxicity when administered orally or dermally to laboratory animals. However, it is important to handle the compound with appropriate safety measures to prevent skin contact and inhalation. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, 3-(4-chloro-3-ethylphenyl)pentan-3-ol (CAS No. 1443328-22-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in various scientific fields.